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For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzoguanamine, with the IUPAC name 6-phenyl-1,3,5-triazine-2,4-diamine, is a versatile

organic compound belonging to the triazine family.[1][2][3][4] Structurally, it is related to

melamine, where one of the amino groups is substituted with a phenyl group.[1][3] This

substitution imparts distinct chemical properties and functionalities, making benzoguanamine
a valuable intermediate in various industrial applications, including the production of resins,

coatings, and as a potential scaffold in medicinal chemistry. This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, synthesis, and

key applications, with a focus on the technical details relevant to scientific and research

professionals.

Chemical Structure and Identification
The chemical structure of benzoguanamine consists of a triazine ring with two amino groups

and one phenyl group attached.

Molecular Formula: C₉H₉N₅[1][2][3][5][6]

Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC(=N2)N)N[2][4][5]
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InChI: InChI=1S/C9H9N5/c10-8-12-7(13-9(11)14-8)6-4-2-1-3-5-6/h1-5H,(H4,10,11,12,13,14)[2]

[4]

CAS Number: 91-76-9[1][3][5]

Physicochemical Properties
Benzoguanamine is a white crystalline solid under standard conditions.[1][2][6] A summary of

its key quantitative properties is presented in the table below for easy reference and

comparison.

Property Value References

Molar Mass 187.206 g/mol [1][3]

Melting Point 227–228 °C [1][3][7]

Boiling Point >350 °C [5]

Density 1.40 - 1.42 g/cm³ at 25 °C [1][2][3][7]

Water Solubility
0.03 g/100 mL at 20°C; 0.32

g/L at 25°C
[2][8][9][10]

logP (Octanol/Water Partition

Coefficient)
1.38 [5]

pKa 4.22 ± 0.10 [8][9]

Synthesis of Benzoguanamine
The most common industrial synthesis of benzoguanamine involves the condensation reaction

of dicyandiamide and benzonitrile in the presence of a basic catalyst.[1][11][12]

Experimental Protocol: Synthesis from Dicyandiamide
and Benzonitrile
This protocol is adapted from a procedure described in Organic Syntheses.[1]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://yyhx.ciac.jl.cn/EN/abstract/abstract12815.shtml
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoguanamine
http://orgsyn.org/demo.aspx?prep=cv4p0078
https://www.chemicalbook.com/msds/benzoguanamine.pdf
https://www.echemi.com/sds/24-diamino-6-phenyl-135-triazine-pid_Rock36679.html
https://www.benchchem.com/product/b160333?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv4p0078
http://yyhx.ciac.jl.cn/EN/abstract/abstract12815.shtml
https://www.jstage.jst.go.jp/article/bunsekikagaku1952/44/2/44_2_129/_article/-char/en
http://orgsyn.org/demo.aspx?prep=cv4p0078
https://www.chemicalbook.com/msds/benzoguanamine.pdf
http://orgsyn.org/demo.aspx?prep=cv4p0078
https://www.chemicalbook.com/msds/benzoguanamine.pdf
https://www.mdpi.com/2079-6412/14/7/873
https://www.echemi.com/sds/24-diamino-6-phenyl-135-triazine-pid_Rock36679.html
http://orgsyn.org/demo.aspx?prep=cv4p0078
http://yyhx.ciac.jl.cn/EN/abstract/abstract12815.shtml
https://www.chemicalbook.com/msds/benzoguanamine.pdf
https://www.mdpi.com/2079-6412/14/7/873
http://yyhx.ciac.jl.cn/EN/abstract/abstract12815.shtml
https://spectrabase.com/spectrum/8aGNKtvGWcG
https://ez.restek.com/compound/view/en/91-76-9/Benzoguanamine
https://www.chemicalbook.com/SpectrumEN_91-76-9_IR1.htm
https://www.echemi.com/sds/24-diamino-6-phenyl-135-triazine-pid_Rock36679.html
https://spectrabase.com/spectrum/8aGNKtvGWcG
https://ez.restek.com/compound/view/en/91-76-9/Benzoguanamine
https://www.benchchem.com/product/b160333?utm_src=pdf-body
https://www.benchchem.com/product/b160333?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv4p0078
https://www.keyingchemical.com/blog/how-is-benzoguanamine-synthesized-2080623.html
https://www.researchgate.net/publication/382234668_Preparation_and_Characterization_of_Melamine-Benzoguanamine-Formaldehyde_Resins_and_Their_Flame-Retardant_Properties_in_Impregnated_Paper_for_Low_Pressure_Laminates
http://orgsyn.org/demo.aspx?prep=cv4p0078
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dicyandiamide

Benzonitrile

Potassium hydroxide (85% KOH)

Methyl Cellosolve (2-methoxyethanol)

Deionized water

Equipment:

500-mL flask

Mechanical stirrer

Reflux condenser

Heating mantle

Filtration apparatus

Procedure:

Dissolve 5.0 g of potassium hydroxide in 100 mL of methyl Cellosolve in the 500-mL flask

equipped with a stirrer and reflux condenser.

Add 50.4 g (0.6 mole) of dicyandiamide and 50.0 g (0.48 mole) of benzonitrile to the flask.

Stir and heat the mixture. An exothermic reaction will commence when the temperature

reaches 90–110 °C, leading to the precipitation of a white solid.

Control the reaction vigor by the refluxing of the solvent.

After the exothermic reaction subsides, continue to stir and reflux the mixture for 5 hours to

ensure the reaction goes to completion.

Cool the mixture and filter to collect the product.
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Wash the collected solid by suspending it in hot water, followed by filtration.

Dry the final product. The expected yield is 68–79 g (75–87%), with a melting point of 227–

228 °C.[1]

Reactants
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Click to download full resolution via product page

Caption: Synthesis of Benzoguanamine from Dicyandiamide and Benzonitrile.

Chemical Reactivity and Applications
A primary application of benzoguanamine is in the manufacturing of thermosetting resins,

specifically benzoguanamine-formaldehyde (BF) resins.[13] These resins are produced

through the reaction of benzoguanamine with formaldehyde.
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Benzoguanamine-Formaldehyde Resin Formation
The reaction involves the hydroxymethylation of the amino groups on the benzoguanamine
molecule by formaldehyde, followed by condensation reactions that lead to the formation of a

cross-linked polymer network.

Typical Protocol for Butylated Benzoguanamine-Formaldehyde Resin Preparation: This is a

generalized procedure based on descriptions of the process.[14][15]

Benzoguanamine (1 mole) is reacted with formalin (an aqueous solution of formaldehyde,

typically 3 moles of formaldehyde) at a pH of 8.3 and a temperature of 70-80°C until the

benzoguanamine dissolves.

n-Butanol (9 moles) and a catalytic amount of hydrochloric acid are added.

The mixture is heated to distill off the water-butanol azeotrope, driving the etherification

reaction and removing water.

The resulting butylated benzoguanamine-formaldehyde resin is often used in combination

with alkyd resins for surface coatings.[14]

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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